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Compound of Interest

Compound Name: Ethanol-d5

Cat. No.: B126515

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance on the safe handling of
Ethanol-d5, including personal protective equipment (PPE), operational procedures, and
disposal plans.

Physical and Chemical Properties

Property Value

Chemical Formula C2D50D

CAS Number 1529-47-1
Molecular Weight 51.10 g/mol
Physical State Liquid

Color Colorless

Flash Point 14 °C (57 °F)[1][2]
Boiling Point 78.4 °CJ[3]

Highly flammable liquid and vapor, Causes
Hazards

serious eye irritation.[4][5][6]

Personal Protective Equipment (PPE)
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To minimize exposure risks when handling Ethanol-d5, the following personal protective
equipment is mandatory.[7][8]

PPE Category Specific Recommendations

Use chemical splash goggles or a face shield
) and safety glasses that are tested and approved
Eye/Face Protection
under government standards such as NIOSH

(US).[9]

Wear suitable chemical-resistant gloves, such
as nitrile or butyl rubber.[3][10]

Hand Protection

Alab coat is required.[3] For larger quantities or
Skin and Body Protection in case of a spill, flame-retardant antistatic

protective clothing should be worn.

) ) In case of insufficient ventilation, wear suitable
Respiratory Protection ) ]
respiratory equipment.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of Ethanol-d5.
1. Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3]

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling volumes greater than 500 milliliters.[1]

o Remove all potential ignition sources from the vicinity, including open flames, sparks, and hot
surfaces.[1][4] Ethanol-d5 is highly flammable.[1][2][4]

e Ground and bond all containers and receiving equipment to prevent static discharge.[4][11]

2. Handling:
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e Avoid contact with skin and eyes.[9]

 Avoid inhaling vapor or mist.[9]

e Use only non-sparking tools.[4][11]

o Keep the container tightly closed when not in use.[4][9]

3. Storage:

» Store Ethanol-d5 in a cool, dry, and well-ventilated place.[4][9]

o Keep containers tightly closed and sealed until ready for use.[3] Opened containers must be
carefully resealed and kept upright to prevent leakage.[9]

o Store away from heat and sources of ignition.[4][5]

Do not store in standard refrigerators; use only explosion-proof refrigerators.[1]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and

seek immediate medical attention.[3][4][9]

Remove contaminated clothing immediately.
i Wash the affected area with plenty of soap and
Skin Contact _ o
water.[3][4][9] Seek medical attention if irritation

persists.[11]

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.
Eye Contact [3][4][9] Remove contact lenses if present and

easy to do. Continue rinsing.[4] Seek immediate

medical attention.

Do NOT induce vomiting.[4][9] Rinse the mouth
) with water. Never give anything by mouth to an
Ingestion , . .
unconscious person.[4][9] Seek immediate

medical attention.[3]

Disposal Plan

Ethanol-d5 must be disposed of as hazardous waste.[1][3] Improper disposal can pose a
significant environmental risk.

1. Waste Collection:

Collect all Ethanol-d5 waste, including contaminated materials like paper towels, in a
designated and properly labeled hazardous waste container.[12]

The container must have a tight-fitting cap and be stored in a cool, well-ventilated area away
from ignition sources.[12]

2. Disposal Procedure:

Do not pour Ethanol-d5 down the drain under any circumstances.[1][12] It is illegal and
harmful to the environment.[1][12]
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« Intentional dilution or evaporation of Ethanol-d5 to avoid proper disposal is also illegal.[1]
[12]

» Arrange for the disposal of the hazardous waste through a licensed disposal company.[9]

o Contaminated packaging should be disposed of as unused product.[9]
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Caption: Workflow for the safe handling of Ethanol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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